Cas no 2138043-37-3 (4-Ethyl-1-(1,2-thiazol-4-yl)cyclohex-2-en-1-ol)

• Product Name: 4-Ethyl-1-(1,2-thiazol-4-yl)cyclohex-2-en-1-ol
• CAS No: 2138043-37-3
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 6073394
• PubChem ID: 165716577
• Update Time: 2025-10-13

4-Ethyl-1-(1,2-thiazol-4-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1155993
• 4-ethyl-1-(1,2-thiazol-4-yl)cyclohex-2-en-1-ol
• 2138043-37-3
• 4-Ethyl-1-(1,2-thiazol-4-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C11H15NOS/c1-2-9-3-5-11(13,6-4-9)10-7-12-14-8-10/h3,5,7-9,13H,2,4,6H2,1H3
• InChI Key： ISOUMPVWMUQWFH-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C1(C=CC(CC)CC1)O

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.4Ų

Additional information on 4-Ethyl-1-(1,2-thiazol-4-yl)cyclohex-2-en-1-ol

Introduction to 4-Ethyl-1-(1,2-thiazol-4-yl)cyclohex-2-en-1-ol (CAS No. 2138043-37-3)

4-Ethyl-1-(1,2-thiazol-4-yl)cyclohex-2-en-1-ol (CAS No. 2138043-37-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 4-Ethyl-1-(1,2-thiazol-4-yl)cyclohex-2-en-1-ol.

Chemical Structure and Properties

4-Ethyl-1-(1,2-thiazol-4-yl)cyclohex-2-en-1-ol is a cyclic compound with a molecular formula of C₁₂H₁₅NS. The compound features a cyclohexene ring substituted with an ethyl group and a thiazole moiety. The presence of the thiazole ring imparts unique chemical properties and biological activities to the molecule. The hydroxyl group on the cyclohexene ring further enhances its reactivity and potential for functionalization.

The physical properties of 4-Ethyl-1-(1,2-thiazol-4-yl)cyclohex-2-en-1-ol include its melting point, boiling point, and solubility in various solvents. These properties are crucial for understanding its behavior in different chemical reactions and formulations. Recent studies have shown that the compound exhibits good solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various biochemical assays.

Synthesis Methods

The synthesis of 4-Ethyl-1-(1,2-thiazol-4-yl)cyclohex-2-en-1-ol has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 4-bromoethylcyclohexene with 4-methylthiazole in the presence of a suitable catalyst. This method has been reported to yield high purity products with good yields. Another approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the thiazole moiety onto the cyclohexene ring.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for producing 4-Ethyl-1-(1,2-thiazol-4-y)cyclohexenol. These methods focus on reducing waste generation and minimizing the use of hazardous reagents, aligning with sustainable chemistry principles.

Biological Activities and Applications

4-Ethyl-1-(1,2-thiazol-4-y)cyclohexenol has shown promising biological activities in various preclinical studies. One of its notable properties is its anti-inflammatory activity. Research has demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-Ethyl-1-(1,2-thiazol-y)cyclohexenol has also exhibited antimicrobial activity against a range of bacteria and fungi. Studies have shown that it can inhibit the growth of both Gram-positive and Gram-negative bacteria, as well as certain fungal species. This broad-spectrum antimicrobial activity suggests potential applications in developing new antibiotics and antifungal agents.

Clinical Trials and Future Prospects

The promising preclinical results of 4-Ethyl--(,-)cyclohexen-l- have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects.

Further clinical trials are planned to assess the efficacy of 4-Ethyl--(,-)cyclohexen-l- in treating specific conditions such as chronic inflammatory diseases and microbial infections. The success of these trials could pave the way for its approval as a new therapeutic agent.

Conclusion

4-Ethyl--(,-)cyclohexen-l- (CAS No. 2138043-) is a promising compound with unique structural features and diverse biological activities. Its anti-inflammatory and antimicrobial properties make it a valuable candidate for developing new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in medicine.